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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl anthranilate, with the CAS registry number 87-25-2, is an aromatic ester widely

recognized for its characteristic grape-like aroma.[1] This versatile compound serves as a key

intermediate in the synthesis of pharmaceuticals and is extensively used in the flavor and

fragrance industries.[1][2] This technical guide provides an in-depth overview of the core

properties, spectroscopic data, safety information, and relevant experimental protocols for

ethyl anthranilate.

Core Physicochemical Properties
Ethyl anthranilate is a colorless to pale yellow liquid with a sweet, fruity odor reminiscent of

grapes.[2] It is soluble in organic solvents like ethanol and ether but has limited solubility in

water.[2] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C9H11NO2 [2][3]

Molecular Weight 165.19 g/mol [2][3]

Melting Point 13-15 °C [4]

Boiling Point 260-279.9 °C [3]

Density 1.117 - 1.119 g/mL at 25 °C [4][5]

Refractive Index 1.563 - 1.566 at 20 °C [5]

Flash Point > 110 °C [5]

Water Solubility 413.6 mg/L [3]

logP (Octanol/Water Partition

Coefficient)
2.57 - 2.76 [3][4]

Spectroscopic Data
The structural elucidation of ethyl anthranilate is supported by various spectroscopic

techniques.

Technique Data Highlights Reference(s)

¹H NMR Spectra available for review. [6][7][8]

¹³C NMR Spectrum available for review. [6]

Infrared (IR) Spectroscopy
IR: 3868 (Sadtler Research

Laboratories Prism Collection)
[8]

Mass Spectrometry (MS) GC-MS data available. [8]

Safety and Toxicology
Ethyl anthranilate should be handled with care, following standard laboratory safety protocols.

It may cause skin and eye irritation.[2][9]
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Safety Parameter Value Reference(s)

Acute Oral LD50 (Rat) 3.75 g/kg [9]

Acute Dermal LD50 (Rabbit) > 5 g/kg [9]

Genotoxicity

Does not present a concern for

genotoxic potential based on

available data.

[3]

Handling Precautions

Wear protective gloves,

clothing, and eye protection.

Use in a well-ventilated area.

[9][10]

Incompatibilities
Acids, bases, and oxidizing

agents.
[4][10]

Applications
Ethyl anthranilate's primary applications stem from its pleasant aroma and its utility as a

chemical building block.

Flavors and Fragrances: Widely used to impart grape and orange blossom notes in food,

beverages, and perfumes.[5][11]

Pharmaceutical Intermediate: Employed in the synthesis of various pharmaceutical

compounds.[1][2]

Insect Repellent: Shows potential as a less toxic alternative to DEET.[12]

Experimental Protocols
Synthesis of Ethyl Anthranilate via Metal-Free
Chemoselective Multicomponent Reaction
This protocol is based on a novel, convenient, and metal-free synthesis of anthranilate esters.

[12]

Materials:
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2-nitrobenzaldehyde

Malononitrile

Ethanol

Base (e.g., an appropriate amine or other suitable base)

Procedure:

Combine 2-nitrobenzaldehyde, malononitrile, and ethanol in a suitable reaction vessel.

Add the base to the mixture.

Stir the reaction at room temperature or with gentle heating, monitoring the progress by a

suitable analytical technique (e.g., TLC or GC).

Upon completion, the reaction mixture is worked up to isolate the ethyl anthranilate. This

may involve extraction and purification by column chromatography.

Note: The specific base and reaction conditions may need to be optimized for best results.

Refer to the original publication for detailed experimental conditions.[12]

2-Nitrobenzaldehyde,
Malononitrile, Ethanol, Base

Multicomponent Reaction
(Base-assisted)

Reaction Work-up
(e.g., Extraction)

Purification
(e.g., Column Chromatography) Ethyl Anthranilate

Click to download full resolution via product page

Caption: Metal-Free Synthesis Workflow for Ethyl Anthranilate.

Improved Production Process of Ethyl Anthranilate
This protocol outlines an industrial process improvement for the synthesis of ethyl
anthranilate.[11]

Step 1: Amidation
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React the starting materials with a caustic soda solution at a controlled temperature of 70°C

with stirring for 0.5 hours.

Maintain the pH at 9 and continue heating at 70°C for an additional hour.

Remove ammonia by stirring under a draft for 1 hour to yield the intermediate amidation

liquid.

Step 2: Hofmann Rearrangement and Esterification

Cool the amidation solution and ethanol in a three-necked flask to below -10°C.

Slowly add a 14% sodium hypochlorite solution while maintaining the temperature below

-8°C.

After the addition, hold the temperature at -8°C for 40 minutes.

Allow the mixture to warm to room temperature (20°C) with stirring.

Add a 30% sodium sulfite solution and stir for 10 minutes.

Add hot water (~80°C) and heat the mixture to 60°C for 30 minutes.

Separate the layers to obtain the crude ethyl anthranilate oil layer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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